Cas no 879477-63-1 (N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide)

• Product Name: N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide
• CAS No: 879477-63-1
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5437679
• Update Time: 2025-05-20

N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[1-ethyl-3-(4-methoxyphenyl)-4-oxoquinolin-2-yl]propanamide
• Propanamide, N-[1-ethyl-1,4-dihydro-3-(4-methoxyphenyl)-4-oxo-2-quinolinyl]-
• N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide

• Inchi： 1S/C21H22N2O3/c1-4-18(24)22-21-19(14-10-12-15(26-3)13-11-14)20(25)16-8-6-7-9-17(16)23(21)5-2/h6-13H,4-5H2,1-3H3,(H,22,24)
• InChI Key： LISIPRGCCYAYOB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C2=CC=C(OC)C=C2)C(=O)C2=C(N1CC)C=CC=C2)(=O)CC

Additional information on N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide

Comprehensive Overview of N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide (CAS No. 879477-63-1)

The compound N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide (CAS No. 879477-63-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a quinolin-2-ylpropanamide backbone and a 4-methoxyphenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its structural similarity to other bioactive quinoline derivatives.

In recent years, the demand for novel small-molecule compounds like N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide has surged, driven by advancements in drug discovery and personalized medicine. This compound's CAS No. 879477-63-1 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its ethyl and methoxy functional groups contribute to its solubility and bioavailability, key factors in its potential therapeutic applications.

One of the most discussed topics in the context of quinoline-based compounds is their role in targeting specific enzymes or receptors. For instance, N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide has been studied for its interaction with protein kinases, a hot topic in oncology and inflammation research. Users often search for terms like "quinoline amide derivatives" or "4-oxo-1,4-dihydroquinoline mechanism of action," highlighting the public's interest in understanding its biochemical properties.

The synthesis of CAS No. 879477-63-1 involves multi-step organic reactions, including condensation and cyclization processes. Its propanamide moiety is particularly noteworthy, as it enhances the compound's stability and binding affinity. This aligns with the growing trend of optimizing drug-like properties in medicinal chemistry, a frequent search query among professionals in the field.

From an industrial perspective, N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide is often explored for its scalability and cost-effectiveness. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of academic and commercial researchers. SEO trends indicate that phrases like "buy quinoline derivatives" or "CAS 879477-63-1 supplier" are highly searched, underscoring its market demand.

Environmental and safety considerations are also critical when discussing CAS No. 879477-63-1. While not classified as hazardous, proper handling and storage are essential to maintain its integrity. This aligns with broader industry concerns about green chemistry and sustainable practices, topics frequently explored in scientific forums and search engines.

In conclusion, N-1-ethyl-3-(4-methoxyphenyl)-4-oxo-1,4-dihydroquinolin-2-ylpropanamide represents a fascinating area of research with wide-ranging implications. Its structural complexity, combined with its potential applications in drug development, makes it a compound of enduring interest. As the scientific community continues to unravel its properties, CAS No. 879477-63-1 will likely remain a focal point in the search for innovative therapeutic agents.